Cas no 80473-92-3 (6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid)

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid is a synthetic corticosteroid derivative characterized by its potent anti-inflammatory and immunosuppressive properties. The structural modifications, including difluorination at positions 6a and 9a, as well as the introduction of a carbothioic acid group at the 17a position, enhance its glucocorticoid receptor affinity and metabolic stability. The 16a-methyl group further minimizes mineralocorticoid activity, improving selectivity. This compound is of significant interest in pharmaceutical research for its potential therapeutic applications in inflammatory and autoimmune conditions. Its optimized pharmacokinetic profile and reduced side effects make it a promising candidate for advanced glucocorticoid therapies.

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid structure

80473-92-3 structure

Product Name:6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid

CAS No:80473-92-3

MF:C₂₁H₂₆F₂O₄S

MW:412.490552425385

MDL:MFCD20481850

CID:60220

Update Time:2025-05-28

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Chemical and Physical Properties

Names and Identifiers

- (6a,11b,16a,17a)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carbothioic acid
- 6α,9α-Difluoro-11β,17α-dihydroxy-16α-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid
- 6A,9A-DIFLUORO-11ß,17A-DIHYDROXY-16A-METHYL-3-OXOANDROSTA-1,4-DIENE-17A-CARBOTHIOIC ACID
- Androsta-1,4-diene-17- carbothioic acid, 6,9-difluoro-11,17-dihydroxy-16-methyl-3- oxo-,(6α,11β,16α,17α)-
- Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxo-, (6a,11b,16a,17a)-
- 6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17b-carbothioic acid
- ST2412483
- 473D923
- 6
- A,9
- A,17
- (6
- A,11
- A,16
- (6α,11β,16α,17α)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carbothioic acid (ACI)
- 6α,9α-Difluoro-11β,17α-dihydroxy-16α-methyl-3-oxoandrosta-1,4-diene-17β-carbothioic acid
- 6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid
- MDL： MFCD20481850
- Inchi： 1S/C21H26F2O4S/c1-10-6-12-13-8-15(22)14-7-11(24)4-5-18(14,2)20(13,23)16(25)9-19(12,3)21(10,27)17(26)28/h4-5,7,10,12-13,15-16,25,27H,6,8-9H2,1-3H3,(H,26,28)/t10-,12+,13+,15+,16+,18+,19+,20+,21+/m1/s1
- InChI Key： GLAJUXBOZSWZMM-IDIDPBNYSA-N
- SMILES： C[C@@]12[C@@](O)(C(S)=O)[C@H](C)C[C@H]1[C@@H]1C[C@H](F)C3=CC(C=C[C@]3(C)[C@]1([C@H](C2)O)F)=O

Computed Properties

Exact Mass: 412.15200
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 1
Complexity: 827
XLogP3: 2.4
Topological Polar Surface Area: 75.6

Experimental Properties

Boiling Point: 550.0±50.0°C at 760 mmHg
PSA: 109.85000
LogP: 3.16770

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature(BD114318)

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	RZ273-250mg	6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid	80473-92-3	95+%	250mg	2848CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	RZ273-1g	6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid	80473-92-3	95+%	1g	7132CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	RZ273-100mg	6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid	80473-92-3	95+%	100mg	1778CNY	2021-05-08
Chemenu	CM255110-1g	(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carbothioic O-acid	80473-92-3	95%	1g	$729	2021-06-15
Axon Medchem	1171-50 mg	Axon 1171	80473-92-3	98%	50mg	€180.00	2023-07-10
TRC	D445755-50mg	6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid	80473-92-3		50mg	$ 167.00	2023-09-07
TRC	D445755-100mg	6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid	80473-92-3		100mg	$305.00	2023-05-18
TRC	D445755-250mg	6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid	80473-92-3		250mg	$563.00	2023-05-18
TRC	D445755-500mg	6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid	80473-92-3		500mg	$ 1075.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D849025-25mg	6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17b-carbothioic acid	80473-92-3	95%	25mg	1,080.00	2021-05-17

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Production Method

Production Method 1

2135-17-3

80473-92-3

Reaction Conditions

1.1 Reagents: Periodic acid Solvents: Tetrahydrofuran , Water ; rt
2.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ; rt; rt → 0 °C
2.2 Reagents: Hydrogen sulfide Solvents: Dimethylformamide ; 0 °C; 0 °C → rt

Reference

Improved synthesis of fluticasone propionate

Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

Production Method 2

108-22-5

1177-87-3

80473-92-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid ; rt → reflux
2.1 Reagents: Selectfluor Solvents: Acetonitrile ; rt
3.1 Reagents: Potassium carbonate Solvents: Acetone ; rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2
4.1 Reagents: Periodic acid Solvents: Tetrahydrofuran , Water ; rt
5.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ; rt; rt → 0 °C
5.2 Reagents: Hydrogen sulfide Solvents: Dimethylformamide ; 0 °C; 0 °C → rt

Reference

Improved synthesis of fluticasone propionate

Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

Production Method 3

28416-82-2

80473-92-3

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ; rt; rt → 0 °C
1.2 Reagents: Hydrogen sulfide Solvents: Dimethylformamide ; 0 °C; 0 °C → rt

Reference

Improved synthesis of fluticasone propionate

Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

Production Method 4

80473-92-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2
2.1 Reagents: Periodic acid Solvents: Tetrahydrofuran , Water ; rt
3.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ; rt; rt → 0 °C
3.2 Reagents: Hydrogen sulfide Solvents: Dimethylformamide ; 0 °C; 0 °C → rt

Reference

Improved synthesis of fluticasone propionate

Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

Production Method 5

1312366-39-4

80473-92-3

Reaction Conditions

1.1 Reagents: Selectfluor Solvents: Acetonitrile ; rt
2.1 Reagents: Potassium carbonate Solvents: Acetone ; rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2
3.1 Reagents: Periodic acid Solvents: Tetrahydrofuran , Water ; rt
4.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ; rt; rt → 0 °C
4.2 Reagents: Hydrogen sulfide Solvents: Dimethylformamide ; 0 °C; 0 °C → rt

Reference

Improved synthesis of fluticasone propionate

Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Raw materials

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Preparation Products

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid (80473-92-3)

6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Suppliers

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(CAS:80473-92-3)6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid

Order Number:A864689

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:47

Price ($):231.0

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:80473-92-3)氟替卡松中间体FT5

Order Number:LE27038366

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:02

Price ($):discuss personally

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6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid Related Literature

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80473-92-3 (6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid) Related Products

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Amadis Chemical Company Limited

(CAS:80473-92-3)6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid

Purity:99%

Quantity:1g

Price ($):231.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:80473-92-3)氟替卡松中间体FT5

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry